Cas no 2172253-25-5 (4-(piperidin-2-yl)oxolan-3-ol)

• Product Name: 4-(piperidin-2-yl)oxolan-3-ol
• CAS No: 2172253-25-5
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5895798
• PubChem ID: 165786747
• Update Time: 2025-10-28

4-(piperidin-2-yl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-(piperidin-2-yl)oxolan-3-ol
• EN300-1634698
• 2172253-25-5

• Inchi： 1S/C9H17NO2/c11-9-6-12-5-7(9)8-3-1-2-4-10-8/h7-11H,1-6H2
• InChI Key： GGLGAMCILAQTPH-UHFFFAOYSA-N
• SMILES： O1CC(C(C1)C1CCCCN1)O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 41.5Ų

Additional information on 4-(piperidin-2-yl)oxolan-3-ol

Introduction to 4-(piperidin-2-yl)oxolan-3-ol (CAS No. 2172253-25-5)

4-(piperidin-2-yl)oxolan-3-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2172253-25-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic organic molecule features a piperidine ring linked to an oxolan moiety, making it a versatile scaffold for the development of bioactive molecules. The structural motif of 4-(piperidin-2-yl)oxolan-3-ol has garnered attention due to its potential applications in drug discovery, particularly in the design of molecules targeting neurological and inflammatory disorders.

The piperidine ring is a common pharmacophore in medicinal chemistry, known for its ability to enhance solubility, metabolic stability, and binding affinity to biological targets. In contrast, the oxolan group introduces a cyclic ether functionality, which can modulate the electronic and steric properties of the molecule. The combination of these two structural elements in 4-(piperidin-2-yl)oxolan-3-ol suggests a unique set of pharmacological properties that make it an attractive candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 4-(piperidin-2-yl)oxolan-3-ol with various biological targets. Studies have indicated that this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are key mediators of pain and inflammation, making them prime targets for therapeutic intervention.

In addition to its potential role in anti-inflammatory applications, 4-(piperidin-2-yl)oxolan-3-ol has shown promise in preclinical models as a modulator of neurotransmitter systems. The piperidine moiety is particularly relevant in this context, as it is frequently found in drugs that interact with serotonin and dopamine receptors. Preliminary data suggest that derivatives of 4-(piperidin-2-yl)oxolan-3-ol may have neuroprotective effects, which could be valuable in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 4-(piperidin-2-yl)oxolan-3-ol presents an interesting challenge due to the need to establish multiple stereocenters while maintaining high yield and purity. Traditional synthetic routes often involve multi-step sequences with reliance on protecting group strategies. However, recent innovations in catalytic methods have opened up new avenues for more efficient synthesis. For instance, transition metal-catalyzed cross-coupling reactions have been explored as a means to construct the piperidine-Oxolan core in a single step, significantly reducing the complexity of the synthetic pathway.

One particularly noteworthy development is the application of flow chemistry techniques to the synthesis of 4-(piperidin-2-yl)oxolan-3-ol. Flow chemistry offers several advantages over conventional batch processing, including improved scalability, better control over reaction conditions, and reduced solvent waste. These benefits are particularly relevant in industrial settings where efficiency and sustainability are paramount.

From a medicinal chemistry perspective, the structural diversity inherent in 4-(piperidin-2-yl)oxolan-3-ol provides a rich platform for structure-based drug design. By systematically modifying substituents on the piperidine ring or the oxolan moiety, chemists can fine-tune the pharmacological properties of the molecule. This approach has led to several promising analogs with enhanced potency and selectivity against target enzymes and receptors.

The role of 4-(piperidin-2-yloxlane)-3-old extends beyond its potential as a lead compound; it also serves as an important intermediate in the synthesis of more complex bioactive molecules. Its modular structure allows for facile functionalization at multiple sites, enabling chemists to explore a wide range of chemical space. This flexibility is crucial for developing novel therapeutics that can overcome existing challenges posed by drug resistance or side effects.

In conclusion, 4-(Piperidin - 2 - yl ) Oxolan - 3 - ol ( CAS No . 2172253 - 25 - 5 ) represents a significant advancement in pharmaceutical chemistry with broad applications across multiple therapeutic areas . Its unique structural features , coupled with recent innovations in synthetic methodologies , position it as a valuable asset for ongoing research and development efforts . As our understanding of biological pathways continues to evolve , compounds like 4 - ( Piperidine - 2 - yl ) Oxolan - 3 - ol will undoubtedly play an increasingly important role in shaping future treatments . p >